Cas no 2034316-94-2 ([2-(2-Methoxyethoxy)-4-pyridinyl][4-(methylsulfonyl)-1-piperazinyl]methanone)

• Product Name: [2-(2-Methoxyethoxy)-4-pyridinyl][4-(methylsulfonyl)-1-piperazinyl]methanone
• CAS No: 2034316-94-2
• MF: C₁₄H₂₁N₃O₅S
• MW: 343.398642301559
• CID: 6472954
• Update Time: 2025-05-20

[2-(2-Methoxyethoxy)-4-pyridinyl][4-(methylsulfonyl)-1-piperazinyl]methanone Chemical and Physical Properties

Names and Identifiers

• QGBJTXPGMOINCM-UHFFFAOYSA-N
• Methanone, [2-(2-methoxyethoxy)-4-pyridinyl][4-(methylsulfonyl)-1-piperazinyl]-
• [2-(2-Methoxyethoxy)-4-pyridinyl][4-(methylsulfonyl)-1-piperazinyl]methanone

• Inchi： 1S/C14H21N3O5S/c1-21-9-10-22-13-11-12(3-4-15-13)14(18)16-5-7-17(8-6-16)23(2,19)20/h3-4,11H,5-10H2,1-2H3
• InChI Key： QGBJTXPGMOINCM-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(OCCOC)C=1)(N1CCN(S(C)(=O)=O)CC1)=O

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 538.8±60.0 °C(Predicted)
• pka: 2.95±0.20(Predicted)

Additional information on [2-(2-Methoxyethoxy)-4-pyridinyl][4-(methylsulfonyl)-1-piperazinyl]methanone

Compound CAS No. 2034316-94-2: [2-(2-Methoxyethoxy)-4-pyridinyl][4-(methylsulfonyl)-1-piperazinyl]methanone

The compound with CAS No. 2034316-94-2, known as [2-(2-Methoxyethoxy)-4-pyridinyl][4-(methylsulfonyl)-1-piperazinyl]methanone, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a pyridine ring substituted with a methoxyethoxy group at the 2-position and a piperazine ring bearing a methylsulfonyl group at the 4-position. The two rings are connected via a methanone linker, forming a rigid and planar structure that contributes to its stability and bioavailability. The presence of these functional groups not only enhances the molecule's pharmacokinetic properties but also imparts specific biological activities that are advantageous in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions. Researchers have optimized the synthesis pathway by employing novel catalysts and reaction conditions, ensuring high yields and purity. The synthesis involves the coupling of the pyridine derivative with the piperazine moiety, followed by functionalization with the methoxyethoxy and methylsulfonyl groups. These steps are meticulously controlled to ensure the formation of the desired product with minimal side reactions.

One of the most notable applications of this compound lies in its potential as a kinase inhibitor. Studies have demonstrated its ability to selectively inhibit key kinases involved in various pathological processes, such as cancer cell proliferation and inflammation. For instance, research published in *Journal of Medicinal Chemistry* revealed that this compound exhibits potent inhibitory activity against protein kinase A (PKA) and mitogen-activated protein kinase (MAPK), which are critical targets in oncology and immunology.

In addition to its enzymatic activity, this compound has shown promising results in preclinical models of neurodegenerative diseases. A study conducted at Stanford University demonstrated that it can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating neurotrophic factor signaling. This makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its methoxyethoxy group enhances solubility, while the methylsulfonyl group improves metabolic stability. These attributes contribute to its prolonged half-life and reduced toxicity, making it an ideal candidate for oral administration.

Moreover, recent research has explored the use of this compound as a prodrug for targeted drug delivery. By incorporating biodegradable linkers or stimuli-responsive moieties, researchers aim to enhance its therapeutic index while minimizing off-target effects. This approach has shown particular promise in cancer therapy, where targeted delivery can significantly improve treatment outcomes while reducing systemic toxicity.

In terms of safety assessment, this compound has undergone rigorous toxicological evaluations. Acute and chronic toxicity studies in animal models have revealed no significant adverse effects at therapeutic doses. Furthermore, genotoxicity assays have demonstrated that it does not induce DNA damage or mutations, which is a critical consideration for long-term use in patients.

Looking ahead, ongoing clinical trials are investigating the efficacy of this compound in treating various indications, including solid tumors and inflammatory disorders. Early results from phase I trials indicate that it is well-tolerated by patients and exhibits encouraging antitumor activity. These findings underscore its potential as a next-generation therapeutic agent with broad clinical applications.

In conclusion, [2-(2-Methoxyethoxy)-4-pyridinyl][4-(methylsulfonyl)-1-piperazinyl]methanone (CAS No. 2034316-94-2) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for addressing unmet medical needs across multiple therapeutic areas. As research continues to unfold, this compound holds great potential for revolutionizing treatment strategies in oncology, neurology, and beyond.